Cas no 61381-89-3 (Benzenamine, 4,4'-oxybis[2-bromo-)

• Product Name: Benzenamine, 4,4'-oxybis[2-bromo-
• CAS No: 61381-89-3
• MF: C₁₂H₁₀Br₂N₂O
• MW: 358.028601169586
• CID: 481481
• PubChem ID: 12287907
• Update Time: 2025-04-19

Benzenamine, 4,4'-oxybis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-3-bromophenoxy)-2-bromoaniline
• SCHEMBL5982888
• 61381-89-3
• Benzenamine, 4,4'-oxybis[2-bromo-
• DTXSID00484644

• Inchi： 1S/C12H10Br2N2O/c13-9-5-7(1-3-11(9)15)17-8-2-4-12(16)10(14)6-8/h1-6H,15-16H2
• InChI Key： JYBIXEUQHAYWCR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OC1C=CC(=C(C=1)Br)N)N

Computed Properties

• Exact Mass: 355.916
• Monoisotopic Mass: 355.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27